N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H19N3O4S/c1-2-25-16-6-4-15(5-7-16)23-10-9-21-20(23)28-12-19(24)22-14-3-8-17-18(11-14)27-13-26-17/h3-11H,2,12-13H2,1H3,(H,22,24)
• InChI Key: KWNXHGJLUZVRPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol
• CAS No.: 688336-41-6

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Analogues for Carcinogenicity

A study on thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl synthesized compounds including N-(5-phenylthiophen-2-yl)acetamide was evaluated for potential carcinogenicity using in vitro assays. These compounds' activity profiles indicated potential carcinogenicity, highlighting the importance of in vitro predictions for new compounds' potential health impacts (Ashby et al., 1978).

Advanced Oxidation Processes for Environmental Detoxification

Research on the degradation of acetaminophen by advanced oxidation processes (AOPs) revealed the generation of by-products and their biotoxicity, demonstrating the role of chemical compounds in environmental remediation. Such studies are crucial for understanding the environmental and toxicological implications of synthetic compounds (Qutob et al., 2022).

Pharmacokinetics and Pharmacodynamics

An investigation into Zaleplon, which includes analysis of its pharmacokinetics and pharmacodynamics, provides a template for understanding the biological effects, metabolism, and therapeutic potential of similar compounds. This research underscores the importance of detailed pharmacological evaluation for the development of therapeutic agents (Heydorn, 2000).

Molecular Binding and Drug Design

The review of Hoechst 33258 and its analogues, focusing on their binding to the minor groove of DNA, illustrates the significance of molecular interaction studies for drug design and development. Such research helps in the rational design of drugs based on specific molecular targets (Issar & Kakkar, 2013).

Antioxidant and Anti-inflammatory Agents

Research on benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents highlights the process of designing, synthesizing, and evaluating compounds for therapeutic applications. This demonstrates the approach to discovering new drugs based on synthetic compounds with specific biological activities (Raut et al., 2020).

Safety and Hazards

As with any chemical compound, handling “N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide” would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry and pharmacology. Future work could involve synthesizing this compound, studying its properties, and exploring its potential applications.